BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: Troubleshooting
"Bronze Red" Ink Printing Defects

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bronze Red

Cat. No.: B1450741

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers, scientists, and drug development professionals encountering
printing defects with "Bronze Red" ink.

Frequently Asked Questions (FAQS)

1. What is "Bronze Red" ink?

"Bronze Red" ink is a specialized printing ink that typically utilizes Pigment Red 53:1 as its
primary colorant.[1][2][3][4] This pigment is a barium salt of a monoazo lake, which gives it a
distinct yellowish-red hue.[2] The formulation for offset printing is a high-viscosity paste
designed for precise application and stability on press.[5][6]

2. What are the most common printing defects associated with "Bronze Red" and other
metallic inks?

Common defects include:

e Bronzing: An iridescent, metallic sheen that appears on the print surface, often altering the
intended color when viewed at different angles.

» Poor Adhesion: The ink fails to adhere properly to the substrate, leading to flaking, peeling,
or rubbing off.
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e Smudging or Smearing: The ink transfers or spreads easily after printing, even after a
supposed drying period.

» Weak Color or Inconsistent Density: The printed color appears faded, lacks vibrancy, or
shows unevenness across the printed area.[7]

e Ghosting: Faint, unwanted images appear in non-image areas of the print.[8]

3. What is the typical chemical composition and key properties of "Bronze Red" ink (Pigment
Red 53:1)?

The key component is Pigment Red 53:1, a monoazo pigment.[2][3] Its properties are
summarized in the table below.

Property Value
Chemical Formula C17H12CIN204S1/2Ba
C.l. Number 15585:1
CAS Number 5160-02-1
Appearance Red Powder
pH Value 7.0-8.0
Density (g/cm?3) 1.8

Oil Absorption (ml/100g) 40-60

Heat Resistance 160-180°C
Light Fastness (1-8) 4-5

Water Resistance (1-5) 3-4

Oil Resistance (1-5) 3-4

Acid Resistance (1-5) 34

Alkali Resistance (1-5) 3-4

Data compiled from multiple sources.[1][2][3]
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Troubleshooting Guides
Issue 1: Bronzing

Description: The printed "Bronze Red" ink exhibits a metallic, iridescent sheen, particularly in
solid areas, which alters the color depending on the viewing angle.

Experimental Protocol for Diagnosis:

 Visual Inspection: Examine the printed sample under various lighting conditions and angles
to confirm the presence of bronzing.

e Microscopic Analysis: Use a digital microscope to observe the ink lay on the substrate. Look
for signs of pigment particles sitting on the surface rather than being fully bound within the
ink vehicle.

e Ink Drawdown Test: Create a drawdown of the "Bronze Red" ink on the specific substrate
using a laboratory drawdown coater. Compare the drawdown to the printed sample to
determine if the issue is ink-related or process-related.

Troubleshooting Workflow:
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Caption: Troubleshooting workflow for bronzing defect.

Issue 2: Poor Adhesion

Description: The "Bronze Red" ink can be easily flaked, peeled, or rubbed off the substrate
after printing and drying.

Experimental Protocol for Diagnosis:
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o Tape Test (ASTM D3359): Apply a pressure-sensitive tape over the printed area and then
rapidly remove it. Observe the amount of ink removed from the substrate.

o Surface Energy Measurement: Use dyne pens or a contact angle goniometer to measure the
surface energy of the substrate. For good adhesion, the substrate's surface energy should
be higher than the ink's surface tension.[9]

 Ink Viscosity Measurement: Use a viscometer to measure the viscosity of the "Bronze Red"
ink. Offset inks typically have a high viscosity, in the range of 40-100 Pa-s.[5][10]

Quantitative Data Summary:

Parameter Recommended Range

Substrate Surface Energy > 38 mN/m (dynes/cm)

Offset Ink Viscosity 40 - 100 Pa-s (40,000 - 100,000 mPa-s)
pH of Fountain Solution 48-55

Data compiled from multiple sources.[6][9][10][11]

Ink-Substrate Adhesion Model:
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Caption: Molecular interactions at the ink-substrate interface.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


http://www.labelsandlabeling.com/label-academy/article/factors-affecting-surface-treatment-and-ink-adhesion
https://www.benchchem.com/product/b1450741?utm_src=pdf-body
https://www.printarea.cn/news/offset-inks-and-gravure-inks
https://www.sinogracechem.com/blog/the-relationship-between-viscosity-and-printing_b395
https://www.starcolor-ink.com/ink-knowledge/printing-technology-545.html
http://www.labelsandlabeling.com/label-academy/article/factors-affecting-surface-treatment-and-ink-adhesion
https://www.sinogracechem.com/blog/the-relationship-between-viscosity-and-printing_b395
https://offsetprintingtechnology.com/2011/common-offset-printing-problems-and-how-to-solve-them/
https://www.benchchem.com/product/b1450741?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1450741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

bleshooti imizati
BENGHE OO ety i

Issue 3: Smudging and Smearing

Description: The "Bronze Red" ink remains tacky and is easily smudged or smeared upon

contact, even after the recommended drying time.
Experimental Protocol for Diagnosis:

» Rub Resistance Test: Use a rub tester to apply a standardized rubbing action to the printed
surface and evaluate the degree of ink transfer.

 Ink Drying Time Analysis: Print a sample and test for tackiness at regular intervals using a

finger touch test or a tack meter.

e Fountain Solution Analysis: Check the pH and conductivity of the fountain solution. An
incorrect pH can interfere with the oxidative drying process of the ink.[11]

Troubleshooting Workflow:
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Caption: Troubleshooting workflow for smudging and smearing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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